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Compound of Interest

Compound Name: m-PEG1000-CH2COOH

Cat. No.: B045203

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling m-PEG1000-CH2COOH. The following procedures
for personal protective equipment (PPE), operational handling, and disposal are based on the
safety data for polyethylene glycol (PEG) 1000, a closely related compound.

Personal Protective Equipment (PPE)

When handling m-PEG1000-CH2COOH, it is imperative to use appropriate personal protective
equipment to minimize exposure and ensure personal safety. The following table summarizes
the recommended PPE.
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PPE Category

Specification

Purpose

Eye/Face Protection

Safety glasses with side-
shields or chemical safety
goggles conforming to EN166
or OSHA 29 CFR 1910.133
standards.[1]

To protect eyes from dust
particles and potential

splashes.

Hand Protection

Chemical-resistant, impervious
gloves such as nitrile rubber
(>0.11 mm thickness) or butyl
rubber (0.7 mm thickness).[2]

[3]

To prevent direct skin contact

and potential irritation.[4]

Body Protection

Lab coat, apron, or other
protective clothing to prevent

skin exposure.[1]

To protect skin from accidental

spills and contamination.

Respiratory Protection

Generally not required under
normal use with adequate
ventilation.[1] A P1 particulate
filter respirator is
recommended if dust is

generated.[5]

To prevent inhalation of dust
particles, especially when

handling the powdered form.

Hazard Identification and Toxicological Data

While m-PEG1000-CH2COOH is not classified as a hazardous substance, it may cause mild

irritation upon contact with eyes or skin.[4] The toxicological data for PEG 1000 provides a

baseline for understanding its low toxicity profile.
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Toxicological Data (for

PEG 1000) Value Species
Oral LD50 32,000 mg/kg Rat
Dermal LD50 >20,000 mg/kg Rabbit
Intraperitoneal LD50 15,570 mg/kg Rat

Eye Irritation 500mg/24h - Mild Rabbit

Data sourced from various safety data sheets for PEG 1000.[4]

Operational Plan: Step-by-Step Handling Protocol

Following a systematic workflow is crucial for the safe handling of m-PEG1000-CH2COOH
from receipt to disposal.
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Workflow for Safe Handling of m-PEG1000-CH2COOH
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Experimental Protocol for Handling:

o Preparation: Before handling, ensure you are in a well-ventilated area. Put on all required
PPE, including safety glasses, gloves, and a lab coat.

e Handling Solid Form:
o When weighing the powdered or solid form, do so carefully to avoid generating dust.[4]
o Use a chemical fume hood if there is a risk of dust inhalation.
 Dissolving:
o When dissolving the solid, add it slowly to the solvent to prevent splashing.
o Be aware that dissolving PEGs in water can generate a slight amount of heat.[6]

e General Precautions:

[e]

Avoid contact with skin and eyes.[4]

o

Do not eat, drink, or smoke in the work area.[4]

[¢]

Wash hands thoroughly with soap and water after handling.[4]

[¢]

Keep the container securely sealed when not in use.[4]

Disposal Plan

Proper disposal of m-PEG1000-CH2COOH and its containers is essential to prevent
environmental contamination and ensure regulatory compliance.

Disposal Protocol:

o Waste Characterization: Although PEG 1000 is not considered hazardous, any
contamination with other chemicals may alter the waste's properties and require different
disposal procedures.[4]

e Solid Waste:
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o Collect unused solid material in a clearly labeled, sealable container.[4]

o For spills, sweep or vacuum the material, avoiding dust generation, and place it in a
labeled container for disposal.[4]

e Liquid Waste:

o Collect solutions containing m-PEG1000-CH2COOH in a designated, labeled waste
container.

o Do not pour solutions down the drain unless permitted by local regulations.[4]
e Container Disposal:
o Dispose of empty containers in accordance with local, state, and federal regulations.

e Regulatory Compliance: All waste must be handled and disposed of in accordance with all
applicable local, state, and federal regulations.[4] Consult your institution's environmental
health and safety (EHS) department for specific guidance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b045203#personal-protective-equipment-for-handling-
m-peg1000-ch2cooh]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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